4-Amino-3-iodobenzotrifluoride
Cat. No. B061637
M. Wt: 287.02 g/mol
InChI Key: UKKWTZPXYIYONW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][OH:15].[F:1][C:2]([c:3]1[cH:4][cH:5][c:6]([NH2:9])[cH:7][cH:8]1)([F:10])[F:11].[I:12][Cl:13]>>[F:1][C:2]([c:3]1[cH:4][c:5]([I:12])[c:6]([NH2:9])[cH:7][cH:8]1)([F:10])[F:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccc(C(F)(F)F)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClI
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1ccc(C(F)(F)F)cc1I
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
